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Compound of Interest

Compound Name: 4-Methyl-5-nonanone

Cat. No.: B7856768 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of 4-methyl-5-nonanone, a

key aggregation pheromone component, with other significant weevil aggregation pheromones.

The information presented is supported by experimental data from peer-reviewed scientific

literature, offering insights into their efficacy and underlying biological mechanisms. This

document is intended to assist researchers in the selection and application of semiochemicals

for pest management research and development.

Introduction to Aggregation Pheromones in Weevils
Aggregation pheromones are chemical signals produced by insects that attract both sexes of

the same species to a specific location for mating, feeding, or overcoming host plant defenses.

In the context of pest management, these pheromones are invaluable tools for monitoring and

mass trapping of economically important weevil species (Coleoptera: Curculionidae). This

guide focuses on 4-methyl-5-nonanone, a primary component of the aggregation pheromone

of the red palm weevil (Rhynchophorus ferrugineus), and compares its performance

characteristics with another well-studied weevil aggregation pheromone, endo-brevicomin,

utilized by the southern pine beetle (Dendroctonus frontalis).
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The efficacy of an aggregation pheromone is determined by its ability to attract and trap the

target insect species. The following tables summarize quantitative data from field trials,

providing a comparative overview of the performance of 4-methyl-5-nonanone (in combination

with its alcohol, ferrugineol) and endo-brevicomin.

Table 1: Field Trapping Efficacy of 4-Methyl-5-nonanone (Ferrugineol) based lures for the Red

Palm Weevil (Rhynchophorus ferrugineus)

Lure Composition
Mean Weevils
Captured/Trap/Day
(± SE)

Location Reference

Ferrugineol (0.38

mg/day)
0.23 ± 0.04 Not Specified [1]

Ferrugineol (3

mg/day) + Palm

Tissue

Numerically superior

to lower doses
Not Specified [2][3]

Ferrugineol + Coconut

Bark Steam Distillate
0.25 ± 0.12 Not Specified [1]

Ferrolure+® (4-

methyl-5-nonanol and

4-methyl-5-nonanone)

Data varies by

location and season
Sindh, Pakistan [4]

Commercial Lure

(Rhyfer)

Significantly higher

than other commercial

lures

Not Specified [5]

Commercial Lure

(Pherocon)

Significantly higher

than Weevillure
Not Specified [5]

Table 2: Field Trapping Efficacy of Endo-brevicomin as a Synergist for the Southern Pine

Beetle (Dendroctonus frontalis)
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Lure Composition
Effect on Trap
Catch

Comments Reference

Frontalin + Turpentine

+ (+)-endo-Brevicomin
Potent synergist

Fails to attract when

presented alone or

with only turpentine.[1]

[6]

Frontalin + Host

Odors + endo-

Brevicomin (low

release rate)

Enhances attraction

Biphasic dose-

response; high

release rates can be

inhibitory.[4][7]

Attractant + endo-

Brevicomin (displaced

from trap)

Increased synergistic

effects

Displacement of the

endo-brevicomin

releaser can enhance

trap capture.[7]

Signaling Pathways and Molecular Mechanisms
The perception of aggregation pheromones is a complex process initiated by the binding of

pheromone molecules to specific odorant receptors (ORs) on the dendrites of olfactory sensory

neurons (OSNs) located in the insect's antennae. This interaction triggers a signal transduction

cascade, leading to the generation of an electrical signal that is transmitted to the brain,

ultimately resulting in a behavioral response.

4-Methyl-5-nonanone Signaling Pathway in
Rhynchophorus ferrugineus
Recent studies have identified key molecular components in the reception of 4-methyl-5-
nonanone and its corresponding alcohol, ferrugineol, in the red palm weevil. An antenna-

specific odorant binding protein, RferOBP1768, is believed to capture and transport ferrugineol

to a specific odorant receptor, RferOR1.[8] The olfactory co-receptor, Orco, is essential for the

function of this receptor complex.[5][9] Silencing of either RferOBP1768 or RferOrco

significantly reduces the weevil's response to the pheromone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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